Cas no 768-33-2 (Phenyldimethylchlorosilane)

• Product Name: Phenyldimethylchlorosilane
• CAS No: 768-33-2
• MF: C₈H₁₁ClSi
• MW: 170.711442232132
• MDL: MFCD00000499
• CID: 39833
• PubChem ID: 24846878
• Update Time: 2025-05-26

Phenyldimethylchlorosilane Chemical and Physical Properties

Names and Identifiers

• Chlorodimethyl(phenyl)silane
• DIMETHYLPHENYL-CHLOROSILANE
• DIMETHYLPHENYLSILYLCHLORIDE
• DMPSCI
• PHENYLDIMETHYLCHLOROSILANE
• chlorodimethylphenyl-silan
• CP0160
• Dimethylphenylchlorosilane~Dimethylphenylsilyl
• chloride~DMPSCl~Phenyldimethylchlorosilane
• Phenyldimethylchlorosilane(Chlorodimethylphenylsilane)
• Phenylchlorodimethylsilane
• Chlorodimethylphenylsilane
• Chloro(dimethyl) phenylsilane
• chloro-dimethyl-phenylsilane
• Chloro(diMethyl)?phenylsilane
• DMPSCl
• Dimethylphenylchlorosilane
• NSC 95425
• C8H11ClSi
• phenyldimethyl chlorosilane
• 768-33-2
• NSC95425
• Chloro(dimethyl)phenylsilane
• DTXSID5061110
• dimethylphenylsilyl chloride
• chloranyl-dimethyl-phenyl-silane
• CS-W017666
• I11324
• UNII-D9XK5MV9A8
• Benzene, (chlorodimethylsilyl)-
• SCHEMBL68909
• Chloro(dimethyl)phenylsilane, 98%
• InChI=1/C8H11ClSi/c1-10(2,9)8-6-4-3-5-7-8/h3-7H,1-2H3
• EINECS 212-193-0
• Silane, chlorodimethylphenyl-
• AKOS008901286
• Q63409352
• (Chlorodimethylsilyl)benzene
• AMY18099
• FT-0623656
• KWYZNESIGBQHJK-UHFFFAOYSA-
• NS00042127
• Phenyl dimethylchlorosilane
• NSC-95425
• EN300-19530
• J-520030
• phenyldimethylsilyl chloride
• MS-20714
• chloro-dimethyl-phenyl-silane
• A838856
• D1147
• D9XK5MV9A8
• S13375
• BP-21468
• DB-029579
• (Chlorodimethylsilyl)benzene; Chlorodimethylphenylsilane;Dimethylphenylchlorosilane; Phenyldimethylsilyl Chloride
• Phenyldimethylchlorosilane

• MDL： MFCD00000499
• Inchi： 1S/C8H11ClSi/c1-10(2,9)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： KWYZNESIGBQHJK-UHFFFAOYSA-N
• SMILES： Cl[Si](C)(C)C1C=CC=CC=1
• BRN： 606292

Computed Properties

• Exact Mass: 170.03200
• Monoisotopic Mass: 170.031855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.017 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 80-84 ºC (16 mmHg)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.509(lit.)
• Solubility: Miscible with tetrahydrofuran, ether and hexane.
• Water Partition Coefficient: May decompose OSE
• PSA: 0.00000
• LogP: 2.33750
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

Phenyldimethylchlorosilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2987 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-37
• Safety Instruction： S26-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on Phenyldimethylchlorosilane

Phenyldimethylchlorosilane (CAS No. 768-33-2): A Versatile Compound in Modern Chemical Synthesis

Phenyldimethylchlorosilane, with the chemical formula C₆H₇ClSi and CAS number 768-33-2, is a significant organosilicon compound widely utilized in various chemical and pharmaceutical applications. This compound, characterized by its phenyl, dimethyl, and chloro substituents on a silicon backbone, exhibits remarkable reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

The< strong>structure of Phenyldimethylchlorosilane consists of a silicon atom bonded to two methyl groups and one chloro group, with the remaining bond available for further functionalization. This unique structural arrangement allows for diverse chemical transformations, including nucleophilic substitution, elimination reactions, and cross-coupling reactions. These properties have positioned it as a crucial building block in the synthesis of complex organic molecules.

In recent years, the< strong>applications of Phenyldimethylchlorosilane have expanded significantly, particularly in the pharmaceutical industry. Its ability to undergo facile functionalization makes it an excellent precursor for the synthesis of biologically active compounds. For instance, researchers have leveraged this compound to develop novel drug candidates targeting various therapeutic areas. The< strong>phenyl group provides steric and electronic effects that can modulate the biological activity of the final product, while the< strong>chloro substituent offers a reactive site for further derivatization.

One of the most notable< strong>uses of Phenyldimethylchlorosilane is in the preparation of silicon-containing pharmaceuticals. These compounds often exhibit enhanced stability and bioavailability compared to their non-silicon analogs. For example, recent studies have demonstrated its utility in synthesizing silicon-based protease inhibitors, which show promise in treating chronic inflammatory diseases. The< strong>C-H bond in the phenyl ring can be selectively modified to introduce additional functional groups, enabling the creation of highly tailored molecular architectures.

The< strong>catalytic role of Phenyldimethylchlorosilane cannot be overstated either. It serves as an effective catalyst or co-catalyst in various organic transformations. For instance, it has been employed in the synthesis of fine chemicals and agrochemicals where its ability to facilitate cross-coupling reactions under mild conditions is particularly advantageous. The< strong>silicon center acts as a Lewis acid, promoting the formation of new bonds between organic fragments while maintaining high selectivity.

In addition to its pharmaceutical applications, Phenyldimethylchlorosilane finds utility in materials science. Its incorporation into polymers and coatings enhances their thermal stability and mechanical properties. The< strong>vinylic silicon bond, when present after hydrolysis or reaction with nucleophiles, contributes to the formation of robust polymer networks. This has led to its use in developing advanced materials for electronics and aerospace industries.

The< strong>synthesis methods for Phenyldimethylchlorosilane have also seen significant advancements. Traditional routes often involve chlorination followed by alkylation or arylation reactions. However, modern techniques such as flow chemistry have enabled more efficient and scalable production processes. These innovations not only improve yield but also reduce waste generation, aligning with green chemistry principles.

The< strong>future prospects for Phenyldimethylchlorosilane are promising as research continues to uncover new applications and synthetic strategies. Its role in drug discovery is expected to grow as scientists explore its potential in modulating complex biological pathways. Moreover, its use in sustainable chemistry initiatives makes it a compound of great interest for future generations.

In conclusion, Phenyldimethylchlorosilane (CAS No. 768-33-2) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique reactivity and structural features make it indispensable in pharmaceutical synthesis, catalysis, and materials science. As research progresses, we can anticipate even more innovative uses for this versatile organosilicon compound.